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Abstract

This technical guide provides an in-depth overview of lactose monohydrate, a disaccharide
widely utilized in the pharmaceutical and biotechnology industries. It details the
physicochemical properties, safety information, and handling protocols essential for laboratory
personnel, researchers, and drug development professionals. This document includes a
comprehensive summary of quantitative data, detailed experimental procedures for safe
handling, and a logical workflow for safety protocols, all presented to ensure clarity and ease of
use in a research and development setting.

Introduction

Lactose monohydrate (C12H22011-H20) is a naturally occurring sugar derived from milk. Its inert
nature, low hygroscopicity, and excellent compressibility make it a common excipient in solid
dosage forms, such as tablets and capsules. It also serves as a cryoprotectant and bulking
agent in lyophilized formulations and as a carbon source in microbial fermentation. A thorough
understanding of its properties and safety profile is paramount for its effective and safe
application in research and manufacturing.
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Chemical and Physical Properties

Lactose monohydrate is a white, crystalline powder with a slightly sweet taste. It is composed
of one molecule of D-galactose and one molecule of D-glucose linked by a [3-1,4 glycosidic
bond.

CAS Number: 10039-26-6; 64044-51-5[1][2][3][4][5][6]
Molecular Formula: C12H22011-H20[1][6]
Molecular Weight: 360.31 g/mol [2][5]

The following table summarizes the key quantitative data for lactose monohydrate.

Property Value Reference
Melting Point 202 °C (decomposes) [7]
pH (10% solution) 40-6.5 [7]
Solubility in Water Soluble [8]
Appearance White crystalline powder [1]
Odor Odorless [8]

Safety Data Sheet (SDS) Summary

Lactose monohydrate is generally considered a non-hazardous substance.[6][7][9][10]
However, as with any fine powder, it can pose a dust explosion hazard if dispersed in the air in
sufficient concentrations and exposed to an ignition source. Inhalation of the dust may cause
mild respiratory irritation. It is not classified as a skin or eye irritant, but good laboratory
practices should always be followed.

Hazard Identification:
e Physical Hazards: May form combustible dust concentrations in air.[7]

o Health Hazards: Not classified as hazardous.
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e Environmental Hazards: Not classified as hazardous.

First Aid Measures:

Inhalation: Remove to fresh air.

Skin Contact: Wash with soap and water.

Eye Contact: Rinse with plenty of water.

Ingestion: Rinse mouth with water.
Fire-Fighting Measures:
o Suitable Extinguishing Media: Water, foam, carbon dioxide (CO2), dry powder.[7]

» Specific Hazards: Combustible. Development of hazardous combustion gases or vapors
possible in the event of a fire.[7]

Handling and Storage:
e Handling: Avoid generation of dust.[7] Use in a well-ventilated area.
o Storage: Store in a tightly closed container in a dry and well-ventilated place.

Experimental Protocols for Safe Handling

The following protocols are recommended for handling lactose monohydrate in a laboratory
setting to minimize risk and ensure personnel safety.

4.1. Personal Protective Equipment (PPE) Protocol
o Eye Protection: Wear safety glasses with side-shields or goggles.
o Hand Protection: Wear protective gloves (e.qg., nitrile rubber).

o Body Protection: Wear a lab coat or other protective clothing.
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o Respiratory Protection: If dust is generated, use a NIOSH-approved respirator with a
particulate filter.

4.2. Weighing and Dispensing Protocol

o Perform all weighing and dispensing operations in a chemical fume hood or a ventilated
enclosure to minimize dust dispersion.

e Use a spatula or scoop to transfer the powder. Avoid pouring, which can generate dust
clouds.

¢ Clean any spills immediately using a wet wipe or a HEPA-filtered vacuum cleaner. Do not dry
sweep.

4.3. Solution Preparation Protocol

o Slowly add the lactose monohydrate powder to the solvent (e.g., water) while stirring to
prevent clumping and minimize dust formation.

« If heating is required, do so in a well-ventilated area and monitor the process to prevent
boiling over.

Logical Workflow for Safety Handling

The following diagram illustrates the logical workflow for ensuring the safe handling of lactose
monohydrate in a research environment.
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Caption: Workflow for Safe Handling of Lactose Monohydrate.

Conclusion

Lactose monohydrate is a safe and effective excipient when handled with the appropriate
precautions. This guide provides the necessary technical information and safety protocols to
support its use in research and development. Adherence to these guidelines will help ensure a
safe laboratory environment and the successful application of this versatile material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. CAS 64044-51-5: Lactose, monohydrate | CymitQuimica [cymitquimica.com]
. bocsci.com [bocsci.com]

. merckmillipore.com [merckmillipore.com]

. sigmaaldrich.com [sigmaaldrich.com]

. LACTOSE, MONOHYDRATE | 10039-26-6 [chemicalbook.com]

. chemscience.com [chemscience.com]

. drm-chem.com [drm-chem.com]

. thermofishersci.in [thermofishersci.in]

°
(o] (0] ~ (o)) ol iy w N -

. dcfinechemicals.com [dcfinechemicals.com]
e 10. carlroth.com:443 [carlroth.com:443]

¢ To cite this document: BenchChem. [Lactose Monohydrate: A Comprehensive Technical
Guide for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13396421/docs#lactose-monohydrate-a-
comprehensive-technical-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13396421?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

